Cas no 30882-69-0 (Pregn-4-en-3-one, 20beta,21-dihydroxy-, cyclic benzeneboronate)

• Product name: Pregn-4-en-3-one, 20beta,21-dihydroxy-, cyclic benzeneboronate
• CAS No: 30882-69-0
• MF: C₂₇H₃₅BO₃
• MW: 418.376008272171
• CID: 916247

Pregn-4-en-3-one, 20beta,21-dihydroxy-, cyclic benzeneboronate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one, 20beta,21-dihydroxy-, cyclic benzeneboronate
• BGBOWOAQYDZQBP-CKTQEZDFSA-N
• 17-(2-Phenyl-1,3,2-dioxaborolan-4-yl)androst-4-en-3-one #
• CID 90471413
• (20R)-20,21-[(Phenylboranediyl)bis(oxy)]pregn-4-en-3-one
• Pregn-4-en-3-one, 20,21-[(phenylborylene)bis(oxy)]-, (20R)- (9CI)

• Inchi： 1S/C27H35BO3/c1-26-14-12-20(29)16-18(26)8-9-21-22-10-11-24(27(22,2)15-13-23(21)26)25-17-30-28(31-25)19-6-4-3-5-7-19/h3-7,16,21-25H,8-15,17H2,1-2H3/t21-,22-,23-,24+,25-,26-,27-/m0/s1
• InChI Key： BGBOWOAQYDZQBP-CKTQEZDFSA-N
• SMILES： O1B(C2C=CC=CC=2)OC[C@H]1[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 758
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 570.7±50.0 °C(Predicted)